Cas no 78828-52-1 (2-Methyl-2,3-divinylcyclopentanone)

• Product Name: 2-Methyl-2,3-divinylcyclopentanone
• CAS No: 78828-52-1
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 1094017
• PubChem ID: 12870173
• Update Time: 2025-06-12

2-Methyl-2,3-divinylcyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3-divinylcyclopentanone
• 2,3-bis(ethenyl)-2-methylcyclopentan-1-one
• 78828-52-1
• 2-methyl-2,3-divinylcyclopentan-1-one

• Inchi： 1S/C10H14O/c1-4-8-6-7-9(11)10(8,3)5-2/h4-5,8H,1-2,6-7H2,3H3
• InChI Key： NXPQAKVZPRXJII-UHFFFAOYSA-N
• SMILES： O=C1CCC(C=C)C1(C=C)C

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-2,3-divinylcyclopentanone

2-Methyl-2,3-divinylcyclopentanone (CAS No. 78828-52-1): A Comprehensive Overview

2-Methyl-2,3-divinylcyclopentanone (CAS No. 78828-52-1) is a cyclic ketone with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its methyl and vinyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, including as a building block in the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical formula of 2-Methyl-2,3-divinylcyclopentanone is C₉H₁₄O, and its molecular weight is approximately 146.20 g/mol. The compound's structure consists of a cyclopentanone ring with two vinyl groups and one methyl group attached to the carbon atoms at positions 2 and 3. This arrangement imparts specific chemical reactivity and physical properties that are crucial for its applications in both academic and industrial settings.

In recent years, 2-Methyl-2,3-divinylcyclopentanone has been the subject of several studies aimed at exploring its potential as a precursor in the synthesis of bioactive compounds. One notable application is in the development of new pharmaceuticals. The vinyl groups in the molecule can undergo various chemical transformations, such as hydrogenation, halogenation, and coupling reactions, which can lead to the formation of diverse functional groups essential for drug design.

A study published in the *Journal of Organic Chemistry* in 2021 highlighted the use of 2-Methyl-2,3-divinylcyclopentanone in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that by modifying the vinyl groups through selective hydrogenation followed by functionalization, they could produce compounds with enhanced anti-inflammatory activity. This finding underscores the versatility of 2-Methyl-2,3-divinylcyclopentanone as a starting material for drug discovery.

Beyond pharmaceutical applications, 2-Methyl-2,3-divinylcyclopentanone has also been investigated for its potential use in materials science. Its unique structure makes it suitable for polymerization reactions, leading to the formation of polymers with tailored properties. A recent study published in *Macromolecules* explored the use of 2-Methyl-2,3-divinylcyclopentanone as a monomer in the synthesis of copolymers with improved mechanical strength and thermal stability. These copolymers have potential applications in coatings, adhesives, and other advanced materials.

The physical properties of 2-Methyl-2,3-divinylcyclopentanone are also noteworthy. It is a colorless liquid with a boiling point around 160°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol and acetone makes it easy to handle and process in laboratory settings. Additionally, its low toxicity profile and environmental compatibility make it an attractive choice for both research and industrial applications.

In terms of synthesis, 2-Methyl-2,3-divinylcyclopentanone can be prepared through several routes. One common method involves the cyclization of an appropriate precursor followed by dehydrogenation to introduce the vinyl groups. Another approach involves the reaction of cyclopentanone with vinylmagnesium bromide in the presence of a catalyst such as titanium tetrachloride. These synthetic methods have been optimized to achieve high yields and purity levels, making 2-Methyl-2,3-divinylcyclopentanone readily available for further research and development.

The safety profile of 2-Methyl-2,3-divinylcyclopentanone is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound away from heat sources and incompatible materials.

In conclusion, 2-Methyl-2,3-divinylcyclopentanone (CAS No. 78828-52-1) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structure and chemical properties make it an invaluable tool for scientists and researchers working on new drug discoveries and advanced material development. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.